2-(methylthio)-N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)benzamide

• IUPAC Name: N-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C20H22N2O2S/c1-14-7-9-16(10-8-14)22-13-15(11-19(22)23)12-21-20(24)17-5-3-4-6-18(17)25-2/h3-10,15H,11-13H2,1-2H3,(H,21,24)
• InChI Key: WDMUOZWNLZHFOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)CNC(=O)C3=CC=CC=C3SC
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol
• CAS No.: 954676-47-2

Description

2-(methylthio)-N-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H22N2O2S and its molecular weight is 354.47. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Methodologies

Research into compounds with similar structural features often focuses on developing new synthetic methodologies that can lead to the creation of diverse libraries of molecules for further biological or material science evaluation. For instance, Oliveira et al. (2007) described a straightforward synthesis of pyrrolidine-substituted benzamides via iodocyclization of β-enaminoesters, showcasing a novel route to access structurally complex benzamides which could be relevant to the synthesis or functionalization of the target compound (Oliveira et al., 2007).

Molecular Structure Analysis

The analysis of molecular structures, especially for compounds containing pyrrolidine and benzamide moieties, is crucial for understanding their potential interactions and functionalities. Prasad et al. (1979) investigated the crystal and molecular structure of a related compound, highlighting the importance of structural analysis in the development of new molecules with specific properties (Prasad et al., 1979).

Pharmacological Potential

Benzamide derivatives are often explored for their pharmacological potential, particularly as enzyme inhibitors, receptor modulators, or anticancer agents. For example, Zhou et al. (2008) reported on a benzamide derivative with histone deacetylase inhibitory activity, which is a promising target for cancer therapy (Zhou et al., 2008). Similarly, Borzilleri et al. (2006) discovered benzamide-based inhibitors of vascular endothelial growth factor receptor-2, highlighting the potential of benzamide derivatives in the development of novel anticancer therapies (Borzilleri et al., 2006).

Material Science Applications

In material science, the structural motifs found in benzamide derivatives can lead to materials with unique properties. Srivastava et al. (2017) synthesized pyridyl substituted benzamides with aggregation-enhanced emission and multi-stimuli-responsive properties, indicating potential applications in sensing, imaging, and optoelectronic devices (Srivastava et al., 2017).